Cyclopropanecarboximidic acid, methyl ester, hydrochloride
Overview
Description
Cyclopropanecarboximidic acid, methyl ester, hydrochloride is a chemical compound with the molecular formula C5H8O2 . It belongs to the class of compounds known as esters . Esters are widespread in nature and are often responsible for the fragrant odors of fruits and flowers . They are also present in animal fats and many biologically important molecules .
Synthesis Analysis
Esters, including this compound, are usually prepared from carboxylic acids . The synthesis can occur through several methods. One common method is the Fischer esterification, which involves the reaction of a carboxylic acid with an alcohol in the presence of a mineral acid catalyst . Another method involves the reaction of a carboxylate ion with a primary alkyl halide .Molecular Structure Analysis
The general formula for esters is RCOOR’, where R may be a hydrogen atom, an alkyl group, or an aryl group, and R’ may be an alkyl group or an aryl group but not a hydrogen atom . In the case of this compound, the specific arrangement of these groups forms the unique structure of this compound .Chemical Reactions Analysis
Esters, including this compound, undergo various types of reactions . They are less reactive toward nucleophiles than either acid chlorides or anhydrides . One common reaction of esters is hydrolysis, which can occur under acidic or basic conditions . This reaction yields a carboxylic acid and an alcohol .Scientific Research Applications
Synthesis and Biological Evaluation
Cyclopropanecarboximidic acid, methyl ester, hydrochloride is involved in the synthesis of various compounds with significant biological applications. For instance, its derivatives have been explored as effective inhibitors of carbonic anhydrase I and II isoforms and acetylcholinesterase enzymes. These inhibitors are crucial in treating diseases such as Alzheimer's, Parkinson's, and other neurodegenerative diseases (Boztaş et al., 2019).
Preparation Techniques
The preparation of methyl esters, including this compound, has been studied extensively. Techniques involving the use of 2,2-dimethoxypropane and strong acid catalysis facilitate the rapid and efficient preparation of these esters (Radin et al., 1960).
Stereocontrolled Synthesis
This compound plays a role in stereocontrolled synthesis processes. Such synthesis creates specific molecular configurations, vital for producing compounds with desired biological activities (Díez et al., 2003).
Gas Chromatography-Mass Spectrometry
This compound is used in gas chromatography-mass spectrometry for the determination of amino acid methyl esters. Cycloalkylcarbonyl derivatives, including those of this compound, enhance the accuracy and efficiency of this analytical method (Zaikin & Luzhnov, 2002).
Mechanism of Action
Target of Action
Cyclopropanecarboximidic acid, methyl ester, hydrochloride, also known as Methyl Cyclopropanecarboximidate Hydrochloride, is a type of carboximidate . Carboximidates are organic compounds that can be thought of as esters formed between an imidic acid and an alcohol
Mode of Action
Carboximidates, in general, are good electrophiles and undergo a range of addition reactions . They can be hydrolyzed to give esters and by an analogous process react with amines (including ammonia) to form amidines .
Biochemical Pathways
Carboximidates are known to be involved in various synthetic routes and are formed by the pinner reaction . This reaction proceeds via the acid-catalyzed attack of nitriles by alcohols .
Result of Action
Carboximidates are known to undergo a range of addition reactions, which can lead to the formation of various products .
Future Directions
While specific future directions for research on Cyclopropanecarboximidic acid, methyl ester, hydrochloride were not found in the available resources, esters in general are a significant area of study in organic chemistry due to their widespread occurrence in nature and their many uses in industry . Future research may focus on developing new synthesis methods, studying new reactions, or exploring new applications for esters.
Properties
IUPAC Name |
methyl cyclopropanecarboximidate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9NO.ClH/c1-7-5(6)4-2-3-4;/h4,6H,2-3H2,1H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCLNUXLDJJFAEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=N)C1CC1.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60552691 | |
Record name | Methyl cyclopropanecarboximidate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60552691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
77570-14-0 | |
Record name | Methyl cyclopropanecarboximidate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60552691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl cyclopropanecarboximidate hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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